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Compound of Interest

alpha-(2,4-Dichlorophenyl)-1H-
Compound Name:
imidazole-1-ethanol

Cat. No.: B194221

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of the
fungicide imazalil. The information is curated to support research, scientific analysis, and
professional development in relevant fields. This document presents quantitative data on
solubility and stability, outlines detailed experimental methodologies, and visualizes key
processes and pathways.

Imazalil: Physicochemical Properties

Imazalil, systematically named 1-[2-(2,4-dichlorophenyl)-2-(2-propenyloxy)ethyl]-1H-imidazole,
is a systemic fungicide widely used in agriculture, particularly for post-harvest treatment of fruits
and vegetables. It is effective against a broad spectrum of fungi. Technical imazalil is a slightly
yellowish to brownish oily liquid. For formulation purposes, it is often converted into its salt
forms, such as imazalil sulfate or nitrate, which exhibit enhanced water solubility.

Solubility of Imazalil and Its Salts

The solubility of a compound is a critical parameter influencing its formulation, bioavailability,
and environmental fate. The solubility of imazalil and its common salts has been determined in
various solvents at 20°C.

Table 1: Solubility of Imazalil and Its Salts in Various Solvents at 20°C
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Imazalil (base) (

Imazalil Nitrate (

Imazalil Sulfate (

Solvent

g/100 mL) g/100 mL) g/100 mL)
Water 0.14[1] 2.38[1] >50[1][2]
Methanol >50[1] >100[1] >50[1][2]
Ethanol >50[1] 31.18[1] 36.3[2]
2-Propanol >50[1] 4.57[1] 4.42[2]

>500 g/L (>50
Acetone

g/100mL)[3][4]

_ >500 g/L (>50

Dichloromethane

g/100mL)[3][4]
Toluene >50[1] 0.87[1] <0.005[2]
Xylene >50[1] 0.49[1] <0.005[2]
Benzene >50[1] <0.005[1] <0.005[2]
n-Heptane 5.41[1] <0.001[1] <0.005[2]
Hexane 5.21[1] <0.005[1] <0.005[2]
Petroleum Ether 6.16[1] <0.005[1] <0.005[2]
4-methyl-2-pentanone  >50[1] 1.76[1] 0.03[2]

Note: Solubility values for acetone and dichloromethane were reported in g/L and converted for
consistency.

The solubility of imazalil is also pH-dependent, with its agueous solubility increasing at lower
pH values due to its nature as a weak base.[5] The effectiveness of imazalil in controlling green
mold on citrus fruit has been shown to increase with a higher pH of the treatment solution.[6][7]

Stability of Imazalil

The stability of imazalil is influenced by several factors, including temperature, pH, and light.
Understanding these factors is crucial for determining its shelf-life, storage conditions, and
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persistence in various environments.

Table 2: Stability of Imazalil Under Various Conditions
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Condition

Observation

Reference

Thermal Stability

Imazalil base is thermally
stable up to approximately
285°C.[1][3]

[1]3]

Imazalil nitrate is thermally
stable up to approximately
150°C.[1]

[1]

Imazalil sulfate is thermally
stable up to approximately
270°C.[1]

[1]

Hydrolytic Stability

Very stable to hydrolysis in
dilute acids and alkalis at room
temperature in the absence of
light.[3][4]

[3]4]

In aqueous solution, the
product is stable up to 40°C at
pHs ranging from 2.4 to 7.0 for

at least 8 weeks.[1]

[1]

Hydrolysis half-life is greater

than 30 days at pH 5, 7, and 9.

[3]

[3]

Photostability

Susceptible to degradation

upon exposure to light.[6]

[6]

Photodegradation half-life in

agueous solution is 36 hours.

[3]

[3]

Chemically stable at room
temperature in the absence of
light.[1][3]

[1]3]

Degradation Half-Life

On oranges: 12-20 weeks.[1]
[6]

[1](6]
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On Clementine mandarins

o [61(8]
(4°C): 15-18 days.[6][8]

In soil: 4-5 months.[1] [1]

A primary degradation product of imazalil is a-(2,4-dichlorophenyl)-1H-imidazole-1-ethanol.[1]

[6]

Experimental Protocols
Solubility Determination (Flask Method - based on OECD
Guideline 105)

This protocol outlines the flask method for determining the solubility of a substance in water,
suitable for solubilities above 10~2 g/L.[9][10][11]
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Experimental Workflow for Solubility Determination (Flask Method)
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Caption: Workflow for determining solubility using the flask method.
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Methodology:

Preparation: Add an excess amount of imazalil to a known volume of the solvent in a flask.

o Equilibration: Seal the flask and place it in a constant temperature shaker bath (e.g., 20°C).
Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure equilibrium is
reached.

o Sampling: Cease agitation and allow the undissolved solid to settle. Carefully withdraw a
sample of the supernatant (the saturated solution).

e Analysis: To remove any suspended microparticles, centrifuge or filter the sample. Analyze
the concentration of imazalil in the clear solution using a validated analytical method, such
as High-Performance Liquid Chromatography (HPLC).

» Calculation: The determined concentration represents the solubility of imazalil in the solvent
at the specified temperature.

Stability Indicating Method (HPLC Analysis)

This protocol provides a general method for the analysis of imazalil, which can be adapted for
stability studies to separate and quantify the active ingredient from its degradation products.
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Experimental Workflow for Imazalil Stability Analysis by HPLC
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Caption: Workflow for conducting a stability study of Imazalil using HPLC.
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Methodology:

Sample Preparation: Prepare solutions of imazalil in the desired medium (e.g., water at
different pH values).

Stress Conditions: Expose the samples to the relevant stress conditions (e.g., elevated
temperature, specific light intensity, or different pH values) for a defined period.

Sampling: At predetermined time intervals, withdraw aliquots of the samples.

Extraction and Cleanup: If necessary, extract imazalil and its degradation products from the
sample matrix. A cleanup step, such as solid-phase extraction (SPE), may be required to
remove interfering substances.[3][12][13]

HPLC Analysis:

[¢]

Column: Inertsil ODS-3 (4.6 x 150 mm) or equivalent C18 column.[1][3][12]

o

Mobile Phase: Acetonitrile: 10 mM KH2POa4 (pH 2.5) (35:65, v/v).[1][3][12]

[e]

Flow Rate: 1.0 mL/min.[1][12]

o

Detection: UV at 225 nm.[1][3][12]

[¢]

Injection Volume: 20 pL.[3][12]

Quantification: Create a standard curve using imazalil standards of known concentrations to
guantify the amount of imazalil remaining in the samples over time. The appearance and
increase of degradation product peaks can also be monitored and quantified if standards are
available.

Data Analysis: Calculate the degradation rate and half-life of imazalil under the tested
conditions.

Imazalil's Mechanism of Action and Degradation
Pathway
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Imazalil's antifungal activity stems from its ability to inhibit the biosynthesis of ergosterol, an
essential component of fungal cell membranes. Specifically, it targets the enzyme lanosterol
14a-demethylase (CYP51).

Imazalil's Mechanism of Action
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]
I
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Caption: Simplified signaling pathway of Imazalil's antifungal action.

The degradation of imazalil in the environment can occur through various pathways, including
metabolism in plants and soil, and photodegradation.
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Simplified Degradation Pathway of Imazalil
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Caption: A simplified overview of the major degradation routes of Imazalil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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